Cas no 2096446-25-0 (Me-Tet-PEG5-NHS)

• Product Name: Me-Tet-PEG5-NHS
• CAS No: 2096446-25-0
• MF: C₂₈H₃₈N₆O₁₀
• MW: 618.64
• CID: 6808966
• PubChem ID: 91757753
• Update Time: 2025-10-06

Me-Tet-PEG5-NHS Chemical and Physical Properties

Names and Identifiers

• BP-22714
• CS-0903777
• Me-Tet-PEG5-NHS
• Methyltetrazine-amido-PEG5-NHS ester
• SCHEMBL16974355
• 2096446-25-0
• HY-156490
• Methyltetrazine-amino-PEG5-CH2CH2COONHS
• DA-65361
• Methyltetrazine-CH2NHCO-PEG5-CH2CH2COONHS

• Inchi： 1S/C28H38N6O10/c1-21-30-32-28(33-31-21)23-4-2-22(3-5-23)20-29-24(35)8-10-39-12-14-41-16-18-43-19-17-42-15-13-40-11-9-27(38)44-34-25(36)6-7-26(34)37/h2-5H,6-20H2,1H3,(H,29,35)
• InChI Key： WIMBDRIDFKMKOO-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCC(NCC1C=CC(C2=NN=C(C)N=N2)=CC=1)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 618.26494143Da
• Monoisotopic Mass: 618.26494143Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 44
• Rotatable Bond Count: 23
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 190Ų

Additional information on Me-Tet-PEG5-NHS

Introduction to Me-Tet-PEG5-NHS (CAS No. 2096446-25-0)

Me-Tet-PEG5-NHS (CAS No. 2096446-25-0) is a versatile and highly functionalized compound that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound, formally known as Methyl Tetrazine-PEG5-NHS Ester, combines the unique properties of tetrazine, polyethylene glycol (PEG), and N-hydroxysuccinimide (NHS) ester, making it an ideal reagent for various bioconjugation and drug delivery applications.

The tetrazine moiety in Me-Tet-PEG5-NHS is a powerful bioorthogonal reactive group that can undergo rapid and specific inverse electron-demand Diels-Alder (IEDDA) reactions with strained alkenes such as trans-cyclooctene (TCO). This reaction is highly efficient and occurs under physiological conditions, making it an excellent choice for in vivo applications. The PEG5 segment provides water solubility, biocompatibility, and reduced immunogenicity, which are crucial for pharmaceutical formulations. The NHS ester functional group allows for facile conjugation to primary amines on proteins, peptides, and other biomolecules.

Recent advancements in the field have highlighted the potential of Me-Tet-PEG5-NHS in various applications. For instance, a study published in the Journal of the American Chemical Society demonstrated the use of this compound for site-specific protein labeling. The researchers conjugated Me-Tet-PEG5-NHS to antibodies and observed enhanced stability and reduced immunogenicity compared to traditional conjugation methods. This finding has significant implications for the development of therapeutic antibodies and diagnostic agents.

In another study, published in Angewandte Chemie, scientists utilized Me-Tet-PEG5-NHS for the creation of targeted drug delivery systems. By conjugating this compound to nanoparticles loaded with anticancer drugs, they achieved selective delivery to tumor cells while minimizing toxicity to healthy tissues. The rapid and specific IEDDA reaction between the tetrazine group and TCO-functionalized targeting ligands ensured high targeting efficiency.

The versatility of Me-Tet-PEG5-NHS extends beyond protein labeling and drug delivery. It has also been explored for imaging applications. A recent publication in Chemical Science reported the use of this compound for fluorescence imaging of live cells. By conjugating Me-Tet-PEG5-NHS to fluorescent dyes via the NHS ester group, researchers were able to achieve high-resolution imaging with minimal background interference. This application is particularly valuable for studying cellular processes in real-time.

In addition to its practical applications, the synthesis of Me-Tet-PEG5-NHS has been optimized to ensure high purity and yield. A detailed synthetic route was described in Organic Letters, where the authors outlined a multi-step process involving the formation of the tetrazine ring, PEGylation, and NHS esterification. This protocol has been widely adopted by researchers due to its robustness and reproducibility.

The safety profile of Me-Tet-PEG5-NHS is another important consideration. Extensive toxicological studies have shown that this compound exhibits low cytotoxicity and excellent biocompatibility when used at appropriate concentrations. These properties make it suitable for both preclinical and clinical applications.

In conclusion, Me-Tet-PEG5-NHS (CAS No. 2096446-25-0) is a highly versatile compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique combination of bioorthogonal reactivity, water solubility, biocompatibility, and ease of conjugation makes it an invaluable tool for various scientific endeavors. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the field.